8-morpholin-4-yl-3,7-dihydropurin-6-one
Description
8-Morpholin-4-yl-3,7-dihydropurin-6-one is a synthetic purine derivative characterized by a morpholine ring substituent at the 8-position of the purine core. Purine derivatives are widely studied for their roles in medicinal chemistry, particularly as kinase inhibitors or nucleotide analogs .
Properties
Molecular Formula |
C9H11N5O2 |
|---|---|
Molecular Weight |
221.22g/mol |
IUPAC Name |
8-morpholin-4-yl-1,7-dihydropurin-6-one |
InChI |
InChI=1S/C9H11N5O2/c15-8-6-7(10-5-11-8)13-9(12-6)14-1-3-16-4-2-14/h5H,1-4H2,(H2,10,11,12,13,15) |
InChI Key |
YDDLOUYEBCSPLB-UHFFFAOYSA-N |
SMILES |
C1COCCN1C2=NC3=C(N2)C(=O)NC=N3 |
Isomeric SMILES |
C1COCCN1C2=NC3=C(N2)C(=O)N=CN3 |
Canonical SMILES |
C1COCCN1C2=NC3=C(N2)C(=O)N=CN3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key structural features and properties of 8-morpholin-4-yl-3,7-dihydropurin-6-one with analogous purine derivatives:
*Calculated based on substituent addition to the purine core (C₅H₄N₄O).
Key Differences and Implications
Substituent Effects on Solubility and Bioavailability: The morpholine group enhances polarity compared to methyl (8-methyl-7H-purin-6-ol) or hydrogen (hypoxanthine), likely improving aqueous solubility. This property is critical for drug design, as seen in kinase inhibitors where morpholine derivatives exhibit improved pharmacokinetics . In contrast, guanine’s amino group facilitates hydrogen bonding in DNA base pairing, a role unsuited for morpholine-substituted analogs .
Synthetic Utility: 8-Methyl-7H-purin-6-ol and its derivatives are synthesized via diazo coupling or ring-closure reactions (e.g., formic acid/sodium formate reflux) .
Biological Activity :
- Hypoxanthine and guanine participate in metabolic pathways (e.g., purine salvage), whereas 8-morpholin-4-yl-3,7-dihydropurin-6-one’s activity is likely synthetic or therapeutic, given morpholine’s prevalence in pharmacologically active compounds (e.g., kinase inhibitors) .
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